Cas no 2680806-07-7 (4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid)

• Product Name: 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid
• CAS No: 2680806-07-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6598132
• PubChem ID: 165941703
• Update Time: 2025-10-31

4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680806-07-7
• 4-[1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid
• EN300-28284475
• 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid

• Inchi： 1S/C15H17NO4/c1-2-9-20-14(19)16-10-15(7-8-15)12-5-3-11(4-6-12)13(17)18/h2-6H,1,7-10H2,(H,16,19)(H,17,18)
• InChI Key： BWMSGRPCWXXUMJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1(C2C=CC(C(=O)O)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid

Professional Introduction to 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic Acid (CAS No. 2680806-07-7)

4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid, with the CAS number 2680806-07-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core appended with a cyclopropyl and an amino-methyl side chain. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The< strong>nomenclature of this compound is highly descriptive, reflecting its chemical composition and architecture. The term "benzoic acid" indicates the presence of a benzene ring substituted with a carboxylic acid group. The "cyclopropyl" moiety introduces a three-membered cyclic structure, while the "amino-methyl" group suggests the presence of an amine linkage connected to a methyl group. The "prop-2-en-1-yloxy" part refers to an ester group derived from prop-2-enol (allyl alcohol), further enriching the molecular complexity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules. The synthesis of 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. These synthetic strategies are critical for achieving high yields and purity, which are essential for subsequent biological evaluations.

The< strong>structural features of this compound make it an attractive scaffold for drug discovery. The benzoic acid moiety is known for its pharmacological properties, including anti-inflammatory and analgesic effects. Additionally, the cyclopropyl group has been shown to enhance metabolic stability and bioavailability in drug candidates. The amino-methyl side chain provides a site for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

In recent years, there has been growing interest in exploring the potential of cyclopropane-containing compounds in medicinal chemistry. Cyclopropanes are known for their unique electronic properties and their ability to modulate biological targets in novel ways. For instance, studies have demonstrated that cyclopropane derivatives can exhibit potent activity against various enzymes and receptors involved in disease pathways. The incorporation of a cyclopropyl group into 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid may thus contribute to its therapeutic potential.

The< strong>biological activity of this compound has been the subject of several investigations. Preliminary studies suggest that it may possess inhibitory effects on certain enzymes relevant to inflammatory diseases. The ester functionality present in the molecule could serve as a prodrug moiety, potentially enhancing its absorption and distribution within the body. Furthermore, the amine group provides a site for interaction with biological targets, such as proteins and nucleic acids, which could be exploited for therapeutic purposes.

One of the most exciting aspects of 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid is its potential as a lead compound for further drug development. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to optimize its biological activity. For example, computational modeling techniques can be used to predict how different structural modifications will affect the compound's binding affinity to target proteins.

The< strong>synthetic accessibility of this compound is another key factor contributing to its significance in pharmaceutical research. With advancements in synthetic methodologies, it is now possible to produce complex molecules like 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid on a scalable basis. This capability is crucial for conducting thorough pharmacological evaluations and for advancing promising candidates into clinical trials.

In conclusion, 4-[1-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid (CAS No. 2680806-07-7) represents an intriguing molecule with significant potential in medicinal chemistry. Its complex structure, combined with its diverse functional groups, makes it a valuable scaffold for drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of novel treatments for various diseases.